Cas no 1011416-52-6 (N-cyclopentyl-1H-Benzimidazol-2-amine)

• Product Name: N-cyclopentyl-1H-Benzimidazol-2-amine
• CAS No: 1011416-52-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1096224
• PubChem ID: 923919
• Update Time: 2025-04-20

N-cyclopentyl-1H-Benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1H-Benzimidazol-2-amine
• AKOS002676393
• 1011416-52-6
• CS-0339940
• N-Cyclopentyl-1H-benzo[d]imidazol-2-amine
• STK399197
• Z57299622
• CHEMBL5007187

• Inchi： 1S/C12H15N3/c1-2-6-9(5-1)13-12-14-10-7-3-4-8-11(10)15-12/h3-4,7-9H,1-2,5-6H2,(H2,13,14,15)
• InChI Key： NCEQHHBCDDBPRF-UHFFFAOYSA-N
• SMILES： N(C1=NC2C=CC=CC=2N1)C1CCCC1

Computed Properties

• Exact Mass: 201.126598g/mol
• Monoisotopic Mass: 201.126598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.27g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų